Cas no 1558036-85-3 (Btk inhibitor 2)

• Product Name: Btk inhibitor 2
• CAS No: 1558036-85-3
• MF: C₂₄H₂₅N₅O₃
• MW: 431.487004995346
• CID: 4606053
• PubChem ID: 75204377
• Update Time: 2025-06-11

Btk inhibitor 2 Chemical and Physical Properties

Names and Identifiers

• Btk inhibitor 2
• CAS 1558036-85-3
• cas 1558036-85-3
• BTK INHIBITOR 2 (BGB-3111 ANALOG)
• BGB-3111 analog
• Btk inhibitor 2,Btk inhibitor-2,Bruton tyrosine kinase,Btk,BGB3111,BGB-3111,inhibit,Inhibitor,BGB 3111,Btk inhibitor2
• CHEMBL4447328
• 1558036-85-3
• HY-101766
• 5-amino-3-(4-phenoxyphenyl)-1-[(3R)-1-(prop-2-enoyl)piperidin-3-yl]pyrazole-4-carboxamide
• GTPL9591
• DA-51450
• MS-27679
• BDBM303543
• s8542
• US10138229, Example 54
• AKOS040732674
• WTLRSSATGYETCG-QGZVFWFLSA-N
• 5-amino-3-(4-phenoxyphenyl)-1-[(3R)-1-prop-2-enoylpiperidin-3-yl]pyrazole-4-carboxamide
• CS-0021868
• Btkinhibitor2
• CCG-269021
• 1-[(3R)-1-acryloylpiperidin-3-yl]-5-amino-3-(4-phenoxyphenyl)-1H-pyrazole-4-carboxamide
• G16060
• SCHEMBL15472582
• (R)-1-(1-acryloylpiperidin-3-yl)-5-amino-3-(4-phenoxyphenyl)-1H-pyrazole-4-carboxamide

• Inchi： 1S/C24H25N5O3/c1-2-20(30)28-14-6-7-17(15-28)29-23(25)21(24(26)31)22(27-29)16-10-12-19(13-11-16)32-18-8-4-3-5-9-18/h2-5,8-13,17H,1,6-7,14-15,25H2,(H2,26,31)/t17-/m1/s1
• InChI Key： WTLRSSATGYETCG-QGZVFWFLSA-N
• SMILES： N1([C@@H]2CCCN(C(=O)C=C)C2)C(N)=C(C(N)=O)C(C2=CC=C(OC3=CC=CC=C3)C=C2)=N1

Computed Properties

• Exact Mass: 431.19573968g/mol
• Monoisotopic Mass: 431.19573968g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 675
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 117Ų

Btk inhibitor 2 Security Information

• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on Btk inhibitor 2

Btk inhibitor 2 and its significance in modern pharmaceutical research

The compound with the CAS number 1558036-85-3 is a specialized chemical entity that has garnered significant attention in the field of pharmaceutical research. Specifically, it is recognized by the product name Btk inhibitor 2, which underscores its role as a crucial component in the development of targeted therapies. This introduction aims to provide a comprehensive overview of this compound, its mechanisms of action, and its relevance to contemporary research findings.

Btk inhibitor 2 belongs to a class of molecules designed to modulate the activity of the B-cell receptor tyrosine kinase (BTK). BTK is an enzyme that plays a pivotal role in the signaling pathways associated with B-cell development and function. Its inhibition has been explored as a therapeutic strategy for various hematological malignancies and autoimmune disorders. The molecular structure of Btk inhibitor 2 (CAS no. 1558036-85-3) has been meticulously designed to interact specifically with the active site of BTK, thereby disrupting its normal catalytic activity.

Recent advancements in medicinal chemistry have led to the development of more potent and selective BTK inhibitors. Among these, Btk inhibitor 2 has emerged as a promising candidate due to its favorable pharmacokinetic properties and reduced off-target effects. Preclinical studies have demonstrated its efficacy in inhibiting BTK-dependent signaling, leading to significant reductions in disease-related symptoms in animal models. These findings have paved the way for clinical trials aimed at evaluating its therapeutic potential in human patients.

The significance of Btk inhibitor 2 is further highlighted by its potential applications in treating conditions such as chronic lymphocytic leukemia (CLL) and rheumatoid arthritis. In CLL, BTK inhibitors have shown remarkable success in inducing remission and prolonging progression-free survival. Similarly, in rheumatoid arthritis, these inhibitors have demonstrated the ability to modulate inflammatory responses by targeting B-cell-mediated pathways. The compound's ability to selectively inhibit BTK without affecting other kinases has made it a subject of intense research interest.

In terms of chemical structure, Btk inhibitor 2 (CAS no. 1558036-85-3) features a carefully optimized scaffold that enhances its binding affinity for BTK. This optimization process involves structural modifications aimed at improving solubility, bioavailability, and metabolic stability. The compound's molecular design also takes into account factors such as selectivity and toxicity, ensuring that it can be safely administered to patients over extended periods.

The latest research findings indicate that Btk inhibitor 2 exhibits potent anti-proliferative and anti-inflammatory effects. Studies have shown that it can effectively inhibit the proliferation of malignant B-cells by disrupting key signaling cascades involved in cell growth and survival. Additionally, it has been observed to reduce inflammatory cytokine production, which is particularly relevant in autoimmune diseases where excessive inflammation contributes to tissue damage.

One of the most compelling aspects of Btk inhibitor 2 is its potential for combination therapy. Research suggests that it can be synergistically paired with other therapeutic agents to enhance treatment outcomes. For instance, when used in conjunction with immunotherapy drugs, it may amplify anti-tumor responses by targeting both intrinsic and extrinsic signaling pathways. This approach holds promise for developing more comprehensive treatment strategies for complex diseases.

The development of Btk inhibitor 2 (CAS no. 1558036-85-3) also underscores the importance of computational modeling and high-throughput screening in drug discovery. Advanced computational techniques have been employed to predict binding interactions between the compound and BTK, allowing researchers to refine its structure for optimal efficacy. These methods have significantly accelerated the drug discovery process, enabling faster identification of lead compounds with high therapeutic potential.

In conclusion, Btk inhibitor 2 represents a significant advancement in targeted therapy for hematological malignancies and autoimmune disorders. Its ability to selectively inhibit BTK has opened new avenues for treating conditions such as CLL and rheumatoid arthritis. The compound's favorable pharmacokinetic profile, combined with its potent biological effects, makes it a valuable addition to the pharmaceutical arsenal. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in modern medicine.